Cas no 162155-27-3 (3-Amino-5-methoxyphenol)

• Product Name: 3-Amino-5-methoxyphenol
• CAS No: 162155-27-3
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD16998718
• CID: 1341894
• PubChem ID: 11953516
• Update Time: 2025-10-25

3-Amino-5-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-amino-5-methoxy-
• 3-amino-5-methoxyphenol
• BS-16074
• 162155-27-3
• MB25612
• SCHEMBL1794250
• MFCD16998718
• EN300-115802
• Z1203579402
• AKOS006338178
• D83696
• 3-HYDROXY-5-METHOXYANILINE
• CS-0186761
• DA-24219
• 3-amino-5-methoxy-phenol
• ILTCFIIXWWUIPC-UHFFFAOYSA-N
• XH1510
• 3-Amino-5-methoxyphenol

• MDL： MFCD16998718
• Inchi： 1S/C7H9NO2/c1-10-7-3-5(8)2-6(9)4-7/h2-4,9H,8H2,1H3
• InChI Key： ILTCFIIXWWUIPC-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1)N)O

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• PSA: 55.48

Additional information on 3-Amino-5-methoxyphenol

3-Amino-5-Methoxyphenol (CAS No. 162155-27-3): A Comprehensive Overview

3-Amino-5-methoxyphenol, also known as CAS No. 162155-27-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which includes an amino group (-NH₂) at the 3-position and a methoxy group (-OCH₃) at the 5-position on a phenol ring. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable building block in organic synthesis.

The synthesis of 3-amino-5-methoxyphenol typically involves multi-step reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to optimize the yield and purity of this compound. These innovations not only reduce production costs but also align with the growing demand for sustainable chemical processes.

In terms of applications, 3-amino-5-methoxyphenol has garnered attention in the pharmaceutical industry due to its potential as an intermediate in drug development. Its ability to undergo various substitution and condensation reactions makes it a valuable precursor for synthesizing bioactive compounds. For example, studies have shown that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutic agents.

Beyond pharmaceuticals, 3-amino-5-methoxyphenol has also found utility in agrochemicals, particularly as a component in herbicides and fungicides. Its ability to inhibit specific enzymes involved in plant metabolism has been leveraged to develop eco-friendly agricultural solutions. Recent research has focused on enhancing the selectivity of these compounds to minimize their impact on non-target organisms, thereby promoting sustainable farming practices.

In the realm of materials science, 3-amino-5-methoxyphenol has been explored as a precursor for synthesizing advanced materials such as conductive polymers and metal-organic frameworks (MOFs). Its functional groups enable strong interactions with metal ions and other organic moieties, making it a promising candidate for applications in energy storage and sensing technologies. For instance, researchers have demonstrated that derivatives of this compound can be used to fabricate high-capacity supercapacitors with excellent electrochemical performance.

The environmental impact of 3-amino-5-methoxyphenol has also been a topic of interest. Studies have investigated its biodegradation pathways and toxicity profiles to assess its safety for industrial and agricultural use. Results indicate that under controlled conditions, this compound can be effectively degraded by microbial communities, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

In conclusion, 3-amino-5-methoxyphenol (CAS No. 162155-27-3) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties and versatility make it an invaluable tool in organic synthesis and material development. As research continues to uncover new insights into its potential uses and environmental behavior, this compound is poised to play an increasingly important role in advancing modern science and technology.